Cas no 2138101-94-5 (3-{bicyclo4.1.0heptan-2-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-{bicyclo4.1.0heptan-2-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138101-94-5
• MF: C₁₁H₁₆FN₃
• MW: 209.263245582581
• CID: 6361895
• PubChem ID: 165492645
• Update Time: 2025-10-30

3-{bicyclo4.1.0heptan-2-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo4.1.0heptan-2-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine
• 2138101-94-5
• 3-{bicyclo[4.1.0]heptan-2-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine
• EN300-1149993

• Inchi： 1S/C11H16FN3/c1-15-11(13)9(12)10(14-15)7-4-2-3-6-5-8(6)7/h6-8H,2-5,13H2,1H3
• InChI Key： XUFNILVMWWLDHO-UHFFFAOYSA-N
• SMILES： FC1=C(N)N(C)N=C1C1CCCC2CC21

Computed Properties

• Exact Mass: 209.13282569g/mol
• Monoisotopic Mass: 209.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-{bicyclo4.1.0heptan-2-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-{bicyclo[4.1.0]heptan-2-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138101-94-5)

The compound 3-{bicyclo[4.1.0]heptan-2-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138101-94-5) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and agrochemical research. Its unique structural features, including the bicyclo[4.1.0]heptane core and the fluoro-substituted pyrazole moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel pharmaceuticals and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the search for fluorinated pyrazole derivatives has surged due to their enhanced bioavailability and metabolic stability. The presence of the fluoro group in 3-{bicyclo[4.1.0]heptan-2-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine contributes to its lipophilicity, which is a critical factor in drug design. This compound’s amine functionality further allows for versatile derivatization, making it a valuable intermediate in synthetic chemistry. As the pharmaceutical industry shifts toward personalized medicine, molecules like this are increasingly explored for their potential in targeted therapies.

The bicyclo[4.1.0]heptane scaffold in this compound is another point of interest. This rigid, three-dimensional structure is known to improve binding affinity and selectivity in biological systems. Such characteristics are highly sought after in the development of GPCR modulators and enzyme inhibitors, which are hot topics in drug discovery. Additionally, the agrochemical sector is investigating similar structures for their potential as eco-friendly pesticides, addressing global concerns about food security and environmental sustainability.

From a synthetic perspective, CAS No. 2138101-94-5 represents a challenge and an opportunity for chemists. Its complex architecture requires innovative strategies for efficient synthesis, which aligns with the broader trend of green chemistry and atom economy. Researchers are exploring catalytic methods and flow chemistry techniques to produce this compound with minimal waste, reflecting the industry’s push toward sustainable practices. These efforts are often highlighted in academic journals and patent filings, underscoring the compound’s commercial and scientific relevance.

Another area of growing interest is the computational modeling of 3-{bicyclo[4.1.0]heptan-2-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine. With advancements in AI-driven drug discovery, scientists are using machine learning to predict its interactions with biological targets. This approach accelerates the identification of potential applications, reducing the time and cost associated with traditional trial-and-error methods. Such innovations are particularly relevant in the post-pandemic era, where rapid development of therapeutics is a priority.

In conclusion, 3-{bicyclo[4.1.0]heptan-2-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138101-94-5) is a compound of significant scientific and industrial interest. Its structural complexity, combined with the rising demand for fluorinated bioactive molecules, positions it as a key player in modern chemistry. Whether in pharmaceuticals, agrochemicals, or materials science, this molecule exemplifies the intersection of innovation and practicality, driving progress across multiple disciplines.